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Introduction
PK11195 is a high-affinity, specific ligand for the 18 kDa translocator protein (TSPO), formerly

known as the peripheral benzodiazepine receptor (PBR).[1][2] TSPO is primarily located on the

outer mitochondrial membrane and its expression is significantly upregulated in activated

microglia and astrocytes, making it a key biomarker for neuroinflammation.[1][2][3]

Consequently, PK11195 is widely utilized in in vivo studies to investigate neuroinflammatory

processes in various disease models.[4][5][6][7] This document provides detailed application

notes and protocols for the preparation and administration of PK11195 for in vivo research.

Physicochemical and Solubility Data
A summary of the key quantitative data for PK11195 is presented in the table below for easy

reference.
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Property Value Reference

Chemical Formula C₂₁H₂₁ClN₂O [8]

Molecular Weight 352.86 g/mol [8]

Solubility in DMSO Up to 50 mM [8]

Solubility in Ethanol Up to 50 mM [8]

Purity ≥98% (typical) [8]

Storage Temperature Room Temperature [8]

Signaling Pathway of PK11195 in
Neuroinflammation
PK11195 exerts its effects by binding to TSPO on the outer mitochondrial membrane of

activated microglia. This interaction can modulate downstream signaling pathways involved in

neuroinflammation, notably by inhibiting the activation of the NLRP3 (NOD-, LRR- and pyrin

domain-containing protein 3) inflammasome.[8][9][10] The binding of PK11195 to TSPO is

thought to reduce the production of mitochondrial reactive oxygen species (ROS), a key trigger

for NLRP3 inflammasome assembly.[8][9] Inhibition of the NLRP3 inflammasome leads to

decreased activation of caspase-1 and subsequent reduction in the maturation and release of

pro-inflammatory cytokines Interleukin-1β (IL-1β) and Interleukin-18 (IL-18).[1][8][10]
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Caption: PK11195 binds to TSPO, inhibiting mROS production and subsequent NLRP3

inflammasome activation.

Experimental Workflow for In Vivo Studies
The general workflow for preparing and administering PK11195 for in vivo studies involves

preparing a stock solution, formulating the dosing solution, and then administering it to the

animal model via the chosen route.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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